Cas no 59627-03-1 (2-Methyl-3-pyridin-2-yl-acrylic acid)

• Product Name: 2-Methyl-3-pyridin-2-yl-acrylic acid
• CAS No: 59627-03-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD06207068
• CID: 3029022
• PubChem ID: 22939603
• Update Time: 2025-11-02

2-Methyl-3-pyridin-2-yl-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-pyridin-2-yl-acrylic acid
• CS-0090464
• 2-methyl-3-(pyridin-2-yl)prop-2-enoic acid
• EN300-265977
• SCHEMBL2752341
• CS-16138
• MFCD06207068
• F14501
• 2-Methyl-3-(pyridin-2-yl)acrylicacid
• 59627-03-1
• (E)-2-methyl-3-pyridin-2-ylprop-2-enoic acid
• 2-Methyl-3-(pyridin-2-yl)acrylic acid
• AKOS006295777

• MDL： MFCD06207068
• Inchi： 1S/C9H9NO2/c1-7(9(11)12)6-8-4-2-3-5-10-8/h2-6H,1H3,(H,11,12)/b7-6+
• InChI Key： VPTCGWZDICQYKQ-VOTSOKGWSA-N
• SMILES： OC(/C(/C)=C/C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Methyl-3-pyridin-2-yl-acrylic acid

Recent Advances in the Study of 2-Methyl-3-pyridin-2-yl-acrylic acid (CAS: 59627-03-1) in Chemical Biology and Pharmaceutical Research

2-Methyl-3-pyridin-2-yl-acrylic acid (CAS: 59627-03-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and acrylic acid functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical modulation. The unique structural features of 2-Methyl-3-pyridin-2-yl-acrylic acid make it a promising candidate for the design of novel therapeutic agents, particularly in targeting specific enzymatic pathways and receptor interactions.

Recent research has focused on the synthesis and optimization of 2-Methyl-3-pyridin-2-yl-acrylic acid derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the acrylic acid moiety could significantly improve the compound's bioavailability and target specificity. These findings are particularly relevant for the development of small-molecule inhibitors aimed at treating inflammatory diseases and certain types of cancer. The study utilized advanced computational modeling and in vitro assays to validate the efficacy of these derivatives.

Another significant development involves the application of 2-Methyl-3-pyridin-2-yl-acrylic acid in the synthesis of metal-organic frameworks (MOFs) for drug delivery systems. Research conducted at the University of Cambridge (2024) highlighted the compound's ability to form stable complexes with transition metals, thereby facilitating controlled release of therapeutic agents. This innovative approach has the potential to revolutionize targeted drug delivery, particularly for treatments requiring precise spatial and temporal control.

In addition to its therapeutic potential, 2-Methyl-3-pyridin-2-yl-acrylic acid has also been investigated for its role in chemical biology. A recent study in Nature Chemical Biology (2023) explored its use as a molecular probe to study protein-ligand interactions. The compound's ability to selectively bind to specific protein domains has provided valuable insights into the mechanisms of enzyme inhibition and allosteric regulation. These findings could pave the way for the development of new diagnostic tools and therapeutic strategies.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 2-Methyl-3-pyridin-2-yl-acrylic acid-based compounds. Issues such as synthetic yield, stability, and toxicity profiles need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential in pharmaceutical applications.

In conclusion, 2-Methyl-3-pyridin-2-yl-acrylic acid (CAS: 59627-03-1) represents a versatile and promising compound in chemical biology and drug development. Recent studies have underscored its potential in therapeutic agent design, drug delivery systems, and molecular probing. Continued research and innovation in this area are expected to yield significant breakthroughs in the coming years, offering new opportunities for the treatment of complex diseases and the advancement of chemical biology.